5-iodo-2-methylbenzene-1-sulfonyl fluoride

• IUPAC Name: 5-iodo-2-methylbenzenesulfonyl fluoride
• InChI: InChI=1S/C7H6FIO2S/c1-5-2-3-6(9)4-7(5)12(8,10)11/h2-4H,1H3
• InChI Key: YZNJKIBBPHYWKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)I)S(=O)(=O)F
• Molecular Formula: C7H6FIO2S
• Molecular Weight: 300.09 g/mol

Description

5-iodo-2-methylbenzene-1-sulfonyl fluoride is a chemical compound with the IUPAC name 5-iodo-2-methylbenzenesulfonyl fluoride. It has a molecular weight of 300.09.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H6FIO2S/c1-5-2-3-6(9)4-7(5)12(8,10)11/h2-4H,1H3. This indicates that the molecule consists of a benzene ring with iodine, methyl, and sulfonyl fluoride substituents.

Chemical Reactions Analysis

While specific reactions involving this compound are not available, sulfonyl fluorides are generally known to undergo electrophilic aromatic substitution reactions.

Scientific Research Applications

5-iodo-2-methylbenzene-1-sulfonyl fluoride has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a fluorinating agent, and as a catalyst in the synthesis of various compounds. It has also been used to study the mechanism of action of various compounds, as well as to investigate the biochemical and physiological effects of various compounds. This compound has also been used to study the structure and reactivity of various compounds, as well as to study the properties of various materials.

Mechanism of Action

Mode of Action

Sulfonyl fluorides are known to be reactive electrophiles that can form covalent bonds with nucleophilic amino acids in proteins . This suggests that 5-iodo-2-methylbenzene-1-sulfonyl fluoride may interact with its targets by forming covalent bonds .

Biochemical Pathways

The compound’s potential to form covalent bonds with proteins suggests that it could affect a variety of biochemical pathways depending on the specific proteins it targets .

Pharmacokinetics

These properties would be crucial in determining the compound’s bioavailability .

Result of Action

The ability of sulfonyl fluorides to form covalent bonds with proteins suggests that the compound could potentially alter protein function, leading to various cellular effects .

Action Environment

Factors such as pH, temperature, and the presence of other molecules could potentially influence the compound’s action .

Advantages and Limitations for Lab Experiments

5-iodo-2-methylbenzene-1-sulfonyl fluoride has several advantages for lab experiments. It is a highly reactive compound and is able to quickly and efficiently fluorinate organic compounds. It is also easy to synthesize and is relatively inexpensive. However, this compound is a highly toxic compound and must be handled with caution. It is also a volatile compound and must be stored in a well-ventilated area.

Future Directions

There are a number of potential future directions for 5-iodo-2-methylbenzene-1-sulfonyl fluoride. One potential direction is the development of new and improved synthesis methods for this compound. Another potential direction is the development of new and improved applications for this compound, such as in the synthesis of new compounds and in the study of biochemical and physiological effects. Additionally, this compound could be used in the development of new and improved materials, such as polymers and nanomaterials. Finally, this compound could be used in the development of new and improved analytical techniques, such as mass spectrometry and NMR spectroscopy.

Synthesis Methods

The synthesis of 5-iodo-2-methylbenzene-1-sulfonyl fluoride is relatively simple and can be accomplished in a few steps. The first step involves the reaction of 2-methylbenzene-1-sulfonyl chloride with potassium iodide in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form 2-methylbenzene-1-sulfonyl iodide. This intermediate product is then reacted with potassium fluoride in the presence of a base to form this compound. The reaction is generally carried out in an aqueous solution at room temperature.

Safety and Hazards

The safety data sheet for 5-iodo-2-methylbenzene-1-sulfonyl fluoride indicates that it is harmful if swallowed, causes severe skin burns and eye damage, and is harmful to aquatic life.